Cas no 845660-71-1 (ethyl 4-({7-hydroxy-4-oxo-8-(pyrrolidin-1-yl)methyl-2-(trifluoromethyl)-4H-chromen-3-yl}oxy)benzoate)

• Product Name: ethyl 4-({7-hydroxy-4-oxo-8-(pyrrolidin-1-yl)methyl-2-(trifluoromethyl)-4H-chromen-3-yl}oxy)benzoate
• CAS No: 845660-71-1
• MF: C₂₄H₂₂F₃NO₆
• MW: 477.429797649384
• CID: 5419879
• Update Time: 2025-07-02

ethyl 4-({7-hydroxy-4-oxo-8-(pyrrolidin-1-yl)methyl-2-(trifluoromethyl)-4H-chromen-3-yl}oxy)benzoate Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxycarbonylphenoxy)-4-oxo-8-(pyrrolidin-1-ium-1-ylmethyl)-2-(trifluoromethyl)chromen-7-olate
• Benzoic acid, 4-[[7-hydroxy-4-oxo-8-(1-pyrrolidinylmethyl)-2-(trifluoromethyl)-4H-1-benzopyran-3-yl]oxy]-, ethyl ester
• ethyl 4-({7-hydroxy-4-oxo-8-(pyrrolidin-1-yl)methyl-2-(trifluoromethyl)-4H-chromen-3-yl}oxy)benzoate

• Inchi： 1S/C24H22F3NO6/c1-2-32-23(31)14-5-7-15(8-6-14)33-21-19(30)16-9-10-18(29)17(13-28-11-3-4-12-28)20(16)34-22(21)24(25,26)27/h5-10,29H,2-4,11-13H2,1H3
• InChI Key： AJIIYAUTYSIHSL-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(OC2C(=O)C3=CC=C(O)C(CN4CCCC4)=C3OC=2C(F)(F)F)C=C1

Additional information on ethyl 4-({7-hydroxy-4-oxo-8-(pyrrolidin-1-yl)methyl-2-(trifluoromethyl)-4H-chromen-3-yl}oxy)benzoate

ethyl 4-({7-hydroxy-4-oxo-8-(pyrrolidin-1-yl)methyl-2-(trifluoromethyl)-4H-chromen-3-yl}oxy)benzoate: A Promising Compound in Pharmaceutical Research

CAS No. 845660-71-1 represents a structurally complex molecule with potential therapeutic applications in the field of pharmaceutical science. The compound features a benzoate functional group conjugated to a chromen-3-yl ring system, which is further modified by pyrrolidin-1-yl and trifluoromethyl substituents. This unique molecular architecture suggests potential interactions with biological targets, making it a subject of interest for drug discovery and targeted therapy. Recent studies have highlighted its role in modulating inflammatory pathways and cellular signaling, which aligns with the growing demand for precision medicine approaches.

The chromen-3-yl ring, a derivative of chromone, is a well-known scaffold in natural products and synthetic compounds due to its ability to engage in hydrogen bonding and π-π stacking interactions. The presence of 7-hydroxy and 4-oxo groups enhances its lipophilicity and metabolic stability, which are critical parameters for drug candidate development. The pyrrolidin-1-yl substituent introduces a polar moiety that may facilitate target-specific binding and improve bioavailability. Additionally, the trifluoromethyl group contributes to electrophilic activity and proton transfer dynamics, which could influence its pharmacokinetic profile.

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated that this compound exhibits anti-inflammatory effects by inhibiting NF-κB signaling and reducing pro-inflammatory cytokine production. The benzoate moiety plays a crucial role in this mechanism, as it interacts with serine/threonine kinases involved in inflammatory response regulation. Furthermore, studies on cellular models have shown its potential to modulate apoptotic pathways, suggesting applications in oncology and neurodegenerative disease treatment.

The 4H-chromen-3-yl ring system, a key structural component, has been linked to antioxidant properties in several in vitro experiments. The hydroxy and oxo groups within this ring contribute to electron-withdrawing effects, which may enhance its ability to neutralize reactive oxygen species (ROS). This property is particularly relevant in chronic disease management, where oxidative stress is a major contributor to pathogenesis. The compound's lipophilicity also allows it to penetrate cell membranes effectively, improving its targeting efficiency in intracellular processes.

Recent advances in computational drug design have provided insights into the binding affinity of this compound with protein targets. Molecular docking studies suggest that the trifluoromethyl group forms hydrogen bonds with amino acid residues in kinase enzymes, while the pyrrolidin-1-yl moiety interacts with hydrophobic pockets. These interactions are critical for selectivity and efficacy in targeted therapies. The benzoate group further stabilizes the molecular complex by engaging in electrostatic interactions with charged residues in the target protein.

Applications of this compound extend beyond inflammation and oxidative stress. Emerging research in neuroscience indicates its potential as a neuroprotective agent. The chromen-3-yl scaffold has been shown to modulate neurotransmitter receptors and ion channels, which could be beneficial in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The trifluoromethyl group may also contribute to neuroprotection by reducing neuroinflammation and excitotoxicity.

From a synthetic chemistry perspective, the structure of this compound presents challenges and opportunities for drug optimization. The pyrrolidin-1-yl substituent can be modified to enhance metabolic stability or target specificity, while the trifluoromethyl group can be replaced with other electron-withdrawing groups to fine-tune pharmacological activity. These modifications are essential for clinical translation and drug development pipelines.

Current preclinical studies are focused on evaluating the compound's safety profile and efficacy in disease models. The lipophilicity and metabolic stability of the molecule make it a strong candidate for oral administration, which is a key requirement for drug commercialization. However, further in vivo experiments are needed to confirm its therapeutic potential and pharmacokinetic behavior in human subjects.

In summary, CAS No. 845660-71-1 represents a promising lead compound with diverse biological activities and pharmacological potential. Its structural complexity and functional groups make it a valuable target for drug discovery and targeted therapy. Continued research in computational modeling, in vitro experiments, and in vivo studies will be critical in advancing this compound toward clinical applications and pharmaceutical innovation.